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Compound of Interest

Compound Name: DL-Alanine-15N

Cat. No.: B1604622

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the physical and chemical properties of DL-
Alanine-15N, detailed experimental protocols for its analysis, and its application in metabolic
research and proteomics.

Core Physical and Chemical Properties

DL-Alanine-15N is a stable isotope-labeled version of the non-essential amino acid alanine,
where the naturally occurring 14N atom in the amino group is replaced with the 15N isotope.
This isotopic labeling makes it a valuable tracer in various biochemical and metabolic studies,
as it can be distinguished from its unlabeled counterpart by mass spectrometry and NMR
spectroscopy.

Quantitative Data Summary
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Property Value Reference

Chemical Formula C3H7*°NO2 [1]

] 89.09 g/mol (unlabeled),
Molecular Weight [1]
~90.09 g/mol (15N labeled)

Melting Point 289 °C (decomposes) [2]
Solubility in Water 16.7 g/100 mL (at 25°C) [3]
Appearance White crystalline powder [2]

302-72-7 (unlabeled), Not
CAS Number N ) [1]
specified for DL-Alanine-15N

pKa (carboxyl group) ~2.34 N/A
pKa (amino group) ~9.69 N/A
Isotopic Purity Typically >98% N/A

Experimental Protocols

Detailed methodologies for the analysis of DL-Alanine-15N are crucial for obtaining reliable
and reproducible results. Below are protocols for Nuclear Magnetic Resonance (NMR)
Spectroscopy and Mass Spectrometry (MS).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technigue for studying the structure and dynamics of
molecules containing 15N-labeled compounds. The 1H-°N Heteronuclear Single Quantum
Coherence (HSQC) experiment is particularly useful for observing the correlation between the
nitrogen atom and its attached proton.

Sample Preparation:

o Dissolve the DL-Alanine-15N sample in a suitable deuterated solvent (e.g., D20) to a final
concentration of approximately 0.5 — 1 mM.[4]

o Transfer the sample to an NMR tube. A volume of 400-600 pL is typically required.[4]
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e Add a reference compound, such as 0.1 mM DSS (4,4-dimethyl-4-silapentane-1-sulfonic
acid), for chemical shift referencing.[4]

o Ensure the pH of the sample is below 6.5 to minimize the exchange rate of the backbone
amide proton.[4]

1H-15N HSQC Experiment Parameters:

Parameter Typical Value

Sensitivity-enhanced 1H-1N HSQC with
Pulse Sequence

gradients
Spectrometer Frequency 500 MHz or higher
Temperature 25°C
Spectral Width (*H) 12 ppm
Spectral Width (°N) 30 ppm
Number of Scans 128
Relaxation Delay 18s
Acquisition Time (*H) Dependant on spectral width and data points
Acquisition Time (*>*N) 42.1 ms

Mass Spectrometry (MS)

Mass spectrometry is used to determine the mass-to-charge ratio of ions and is essential for
guantifying the incorporation of 15N into biomolecules. Matrix-Assisted Laser
Desorption/lonization Time-of-Flight (MALDI-TOF) is a common technique for analyzing
peptides and proteins.

Sample Preparation for MALDI-TOF MS of 15N-Labeled Peptides:

o Sample Concentration: Adjust the concentration of the peptide sample to 5-50 pmol/uL. After
mixing with the matrix, the final concentration should be 0.5-5 pmol/uL.[5]
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e Matrix Preparation: Prepare a saturated solution of a suitable matrix (e.g., a-cyano-4-
hydroxycinnamic acid - HCCA) in a 1.1 (v/v) mixture of acetonitrile (ACN) and 0.1%
trifluoroacetic acid (TFA) in water.[5]

o Sample Spotting (Dried-Droplet Method):

o Mix the sample and matrix solutions in a 1:1 ratio.

o Spot 0.5 pL of the mixture onto the MALDI target plate.[6]

o Allow the spot to air-dry completely, forming a co-crystalline sample/matrix complex.[5]

MALDI-TOF Data Acquisition:

Parameter Typical Setting

Instrument MALDI-TOF/TOF Mass Spectrometer
lonization Mode Positive ion

Laser Nitrogen laser (337 nm)

Acceleration Voltage 25 kv

Detector Reflector mode for higher resolution
Mass Range Dependent on the expected mass of the

peptides

o External calibration using a standard peptide
Calibration ]
mixture

Visualizations: Signaling Pathways and
Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate key processes
involving DL-Alanine-15N.

Glucose-Alanine Cycle
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This metabolic pathway illustrates the transport of nitrogen from muscle to the liver.
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Caption: The Glucose-Alanine Cycle showing the transport of nitrogen from muscle to the liver.

15N Metabolic Labeling Workflow in Proteomics

This diagram outlines the key steps in a quantitative proteomics experiment using 15N
metabolic labeling.[7][8]
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Caption: Workflow for quantitative proteomics using 15N metabolic labeling.[7][8]
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General Experimental Workflow for DL-Alanine-15N
Analysis

This diagram provides a generalized workflow for the analysis of DL-Alanine-15N using either

NMR or MS.
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(e.g., Dissolution, Derivatization)

NMR Spectroscopy Mass Spectrometry
(e.g., 15N HSQC) (e.g., MALDI-TOF)
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(e.g., Fourier Transform, Peak Picking)

Data Analysis & Interpretation
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Caption: A general workflow for the analysis of DL-Alanine-15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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